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Compound of Interest

Compound Name: Phenacetin-d3

CAS No.: 60902-27-4

Cat. No.: B127421 Get Quote

Content Type: Technical Whitepaper & Operational Guide Subject: Phenacetin-d3 (CAS

60902-27-4) Commercial Availability, Technical Specifications, and Bioanalytical Application.

Executive Summary
Phenacetin-d3 (N-(4-Ethoxyphenyl)acetamide-d3) is the critical stable isotope-labeled internal

standard (SIL-IS) for the quantification of Phenacetin, the FDA-preferred probe substrate for

Cytochrome P450 1A2 (CYP1A2) phenotyping.

This guide addresses the commercial landscape of Phenacetin-d3, distinguishing between

isotopic isomers (Acetyl-d3 vs. Ethoxy-d5) to ensure experimental validity. It provides a vetted

list of suppliers, technical specifications for "Certified Reference Material" (CRM) selection, and

a self-validating LC-MS/MS protocol for CYP1A2 activity assays.

Part 1: Technical Specifications & Isomer Selection
The Criticality of Label Position
In bioanalysis, not all "Phenacetin-d3" reagents are functionally identical. The position of the

deuterium label dictates the utility of the standard, particularly in metabolic stability assays.

Target Compound: Phenacetin-d3 (Acetyl-d3)

CAS Number:60902-27-4[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b127421?utm_src=pdf-interest
https://www.benchchem.com/product/b127421?utm_src=pdf-body
https://www.benchchem.com/product/b127421?utm_src=pdf-body
https://www.benchchem.com/product/b127421?utm_src=pdf-body
https://www.benchchem.com/product/b127421?utm_src=pdf-body
https://www.benchchem.com/product/b127421?utm_src=pdf-body
https://www.scbt.com/p/phenacetin-d3-60902-27-4
https://splendidlab.com/products/info/30858/phenacetin-d3
https://www.omsynth.com/prodetails.php?i=34912
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure:

Mechanism: The deuterium label is located on the acetyl group.

Bioanalytical Advantage: When Phenacetin undergoes O-deethylation by CYP1A2 to form

Paracetamol (Acetaminophen), the acetyl group remains intact. Consequently, the metabolite

retains the label (forming Paracetamol-d3). This allows for mechanistic tracking, although

distinct internal standards (e.g., Paracetamol-d4) are recommended for absolute

quantification of the metabolite.

Contrast with Phenacetin-d5 (Ethoxy-d5):

CAS: 69323-74-6

Limitation: The label is on the ethoxy group (

). Upon metabolism by CYP1A2, the label is lost as deuterated acetaldehyde. This isomer is
suitable only for quantifying parent Phenacetin, not for tracking metabolic fate.

Critical Quality Attributes (CQAs)
When sourcing Phenacetin-d3, the following specifications are non-negotiable for GLP (Good

Laboratory Practice) compliance:
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Attribute Specification Rationale

Chemical Purity > 98%

Impurities (e.g., p-phenetidine)

can cause ion suppression or

source contamination.

Isotopic Enrichment > 99 atom % D

Low enrichment leads to

"cross-talk" (signal

contribution) in the unlabeled

analyte channel (M+0), biasing

quantitation at the Lower Limit

of Quantitation (LLOQ).

Form Solid / Neat

Solutions (e.g., 1 mg/mL in

MeOH) are convenient but

prone to concentration errors

due to solvent evaporation

during storage.

Isotopic Distribution < 0.5% D0

The presence of unlabeled

Phenacetin (D0) in the IS

directly falsifies the analyte

concentration.

Part 2: Commercial Availability & Supplier
Landscape
The following suppliers have been verified for the Acetyl-d3 isomer (CAS 60902-27-4).

Researchers must verify the specific CAS before purchase, as "Phenacetin-d3" is often used

colloquially for other isomers.

Primary Suppliers (Verified CAS 60902-27-4)
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Supplier Product Grade Catalog / Ref Notes

Santa Cruz

Biotechnology
Analytical Standard sc-219584

Explicitly lists CAS

60902-27-4.[1] Good

availability for R&D

scale (10mg - 50mg).

Toronto Research

Chemicals (TRC)
Reference Standard P295202

TRC specializes in

complex isotopes.

High batch-to-batch

consistency.

C/D/N Isotopes Isotope Standard D-5369

Canadian supplier.

Often re-sold by larger

distributors. High

isotopic purity

(>99.4%).[4]

Sigma-Aldrich (Merck) Analytical Standard Check Isotec

Often lists under

"Stable Isotopes"

division. Verify CAS,

as they also sell the

d5 variant.

OM Scientific Custom Synthesis OM_5188

Good for bulk custom

synthesis if >1g is

required for large

clinical trials.

Regulatory Considerations (CRM vs. Analytical
Standard)

For Discovery/Pre-clinical: "Analytical Standard" grade (>98% purity) is sufficient.

For Clinical (Phase I-III): ISO 17034 "Certified Reference Material" (CRM) is preferred. If a

CRM is unavailable for the D3 isotope, a Certificate of Analysis (CoA) with detailed

purity/identity characterization (H-NMR, MS, HPLC) is mandatory to support regulatory

filings.
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Part 3: CYP1A2 Probe Assay Protocol
This protocol utilizes Phenacetin-d3 as the Internal Standard for the quantification of

Phenacetin in human plasma or liver microsomes (HLM).

Metabolic Pathway Visualization
The following diagram illustrates the CYP1A2-mediated O-deethylation and the fate of the

deuterium label.
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(HO-Ph-NHAc)
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IS Pathway

Click to download full resolution via product page

Figure 1: CYP1A2 O-deethylation pathway. Note that the Acetyl-d3 label (CAS 60902-27-4) is

retained in the primary metabolite, unlike the Ethoxy-d5 label.

LC-MS/MS Method Parameters
Instrument: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or Thermo Altis).

Ionization: Electrospray Ionization (ESI), Positive Mode.

Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (V)

Role

Phenacetin 180.1 110.1 25 Analyte

Phenacetin-d3 183.1 113.1 25 Internal Standard

Paracetamol 152.1 110.1 22 Metabolite
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Note: The mass shift of +3 Da is sufficient to avoid isotopic overlap from natural Carbon-13

abundance in the unlabeled parent, provided the concentration range is within 3 orders of

magnitude.

Sample Preparation Workflow (Protein Precipitation)
Stock Preparation: Dissolve Phenacetin-d3 in 100% Methanol to yield 1 mg/mL. Store at

-20°C.

Working IS Solution: Dilute Stock to 500 ng/mL in 50:50 Methanol:Water.

Extraction:

Aliquot 50 µL Plasma/Microsomal incubate.

Add 200 µL Working IS Solution (Cold Acetonitrile containing Phenacetin-d3).

Vortex (5 min) -> Centrifuge (4000g, 10 min, 4°C).

Inject 5 µL of supernatant.

Part 4: Troubleshooting & Self-Validation
To ensure "Trustworthiness" (E-E-A-T), the assay must be self-validating. Perform the following

checks:

The "Zero-Blank" Test (Cross-Talk Check)
Inject the Working IS Solution alone (without analyte). Monitor the transition for unlabeled

Phenacetin (180.1 -> 110.1).

Acceptance Criteria: The area response in the unlabeled channel must be < 20% of the

LLOQ response.

Failure Cause: If signal is high, your Phenacetin-d3 contains significant D0 impurity (check

CoA for isotopic enrichment <99%).

Deuterium Isotope Effect
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Deuterated compounds may elute slightly earlier than their non-deuterated counterparts on

C18 columns.

Observation: Phenacetin-d3 may elute 0.05 - 0.1 min earlier than Phenacetin.

Impact: In high-throughput gradients, ensure the integration window covers both peaks. The

co-elution is necessary for the IS to compensate for matrix effects (ion suppression).

Start Validation

Inject IS Only
(Zero Blank)

Check 180.1/110.1
(Unlabeled Channel)

Signal > 20% LLOQ?

FAIL: Impure IS
(Contains D0)

Yes

PASS: Proceed to
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No

Click to download full resolution via product page

Figure 2: Logic flow for validating Isotopic Purity before assay commencement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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